Ceramide C6-d7

• Molecular Formula: C24H47NO3
• Molecular Weight: 404.7 g/mol
• InChI: InChI=1S/C24H47NO3/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-19-23(27)22(21-26)25-24(28)20-17-6-4-2/h18-19,22-23,26-27H,3-17,20-21H2,1-2H3,(H,25,28)/b19-18+/t22-,23+/m0/s1/i1D3,3D2,5D2
• InChIKey: NPRJSFWNFTXXQC-OMMXNDSESA-N

Ceramide C6-d7 Internal Standard for Ceramide Quantification

Ceramide C6-d7 (CAS 2692624-22-7) is a deuterium-labeled analog of the short-chain, cell-permeable ceramide, C6-ceramide. As a stable isotope-labeled internal standard, it is specifically intended for the accurate quantification of short-chain ceramides—including C2, C6, and C8 ceramides—in biological matrices using mass spectrometry-based assays [1]. Its use is critical in research focused on the ceramide signaling pathway, which is a key regulator of apoptosis and other cellular processes, particularly in oncology and lipidomics .

Deuterated internal standard (ISTD) for quantitative LC-MS/MS ceramide analysis

Co-eluting +7 Da mass shift for matrix-effect correction in biological samples

Supports short-chain ceramide (C2, C6, C8) quantification in apoptosis and lipidomics research

• [1] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source

Why Ceramide C6-d7 Cannot Be Substituted

In mass spectrometry-based quantification, substituting a non-isotopically labeled analog (e.g., unlabeled C6-ceramide) for a deuterated internal standard like Ceramide C6-d7 introduces significant analytical error. Matrix effects and variations in sample preparation and ionization efficiency can lead to inaccurate, non-reproducible results [1]. The co-eluting Ceramide C6-d7, with its specific mass shift (+7 Da) and high isotopic purity (≥99%), is essential to correct for these variations, ensuring the high precision and accuracy required for reliable lipid biomarker studies and pharmacological research [2].

Target

Ceramide C6-d7 (ISTD) with co-eluting +7 Da shift and isotopic purity for matrix-effect correction

Potential Substitute

Unlabeled C6-ceramide or non-isotopic analog lacking co-elution identity and mass-shift discrimination

Unlabeled C6-ceramide cannot correct for ionization variability or matrix effects, which may shift quantification accuracy and reproducibility.

Absence of a defined +7 Da mass shift means analyte and internal standard signals may not be independently resolved, limiting reliable peak assignment.

• [1] MtoZ Biolabs. (2025, February 27). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source

Quantitative Evidence for Ceramide C6-d7

Isotopic Purity and Defined Mass Shift

Unlike unlabeled C6-ceramide, Ceramide C6-d7 is certified by the manufacturer to have a purity of ≥99% for deuterated forms (d1-d7), which is critical for its function as a reliable internal standard [1]. This high isotopic purity, combined with a well-defined +7 Da mass shift from the incorporation of seven deuterium atoms, allows for complete chromatographic co-elution with the target analyte, enabling precise correction for ion suppression or enhancement during LC-MS/MS analysis .

Isotopic Purity

Specification review

≥99% deuterated forms (d1–d7)

Supports ISTD qualification for quantitative assays

Certificate of Analysis context; review for lot-specific purity

Evidence Dimension	Isotopic Purity (Certified)
Target Compound Data	≥99% (Deuterated forms d1-d7)
Comparator Or Baseline	Unlabeled C6-ceramide (Purity not certified as an internal standard)
Quantified Difference	≥99% certification ensures minimal contamination from unlabeled species, unlike a generic standard.
Conditions	Manufacturer Certificate of Analysis / Technical Datasheet

Why This Matters

This ensures assay accuracy and reproducibility, a key procurement differentiator over unlabeled or lower-purity labeled analogs.

• [1] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source

Unique Mass Shift for Analyte Discrimination

The incorporation of seven deuterium atoms in Ceramide C6-d7 results in a molecular weight of 404.68 g/mol and an exact mass of 404.399, representing a +7 Da mass shift from its unlabeled counterpart, C6-ceramide (MW ~397.6 g/mol) . This contrasts with other deuterated standards, such as C6 Ceramide-d11 (MW 408.70, +11 Da shift) or C6 Ceramide-13C2,d2, where the mass difference is less or from a different isotopic source [1].

Mass Shift

Head-to-head

+7 Da shift (d7) vs +11 Da (d11) or unlabeled (~397.6 g/mol)

Enables distinct analyte discrimination in method development

LC-MS/MS context; compare isotopic envelope with other labeled standards

Evidence Dimension	Molecular Weight & Mass Shift
Target Compound Data	404.68 g/mol (+7 Da shift)
Comparator Or Baseline	C6 Ceramide-d11 (408.70 g/mol, +11 Da shift) [1]; Unlabeled C6 Ceramide (~397.6 g/mol)
Quantified Difference	The +7 Da shift provides a distinct, quantifiable signature, allowing for clear separation from the natural isotopic envelope of the analyte and differentiation from other deuterated standards.
Conditions	LC-MS/MS Analysis

Why This Matters

This specific mass shift ensures unambiguous identification and quantification of C6-ceramide without interference, a critical advantage for method development and validation.

• [1] MedChemExpress (MCE). (n.d.). C6 Ceramide-d11 [Product Technical Datasheet]. View Source

Hydrophobicity and Biological Mimicry

The biological relevance of Ceramide C6-d7 as a tracer is underpinned by the properties of its unlabeled core. In comparison to the shorter-chain C2-ceramide, C6-ceramide possesses a longer N-acyl chain, rendering it more hydrophobic. This increased hydrophobicity is documented to more closely mimic the biophysical properties of naturally occurring long-chain ceramides [1]. Consequently, studies have demonstrated that C6-ceramide exhibits significantly higher cytotoxic activity (IC50 3-14 µM) compared to the less active, long-chain C16-ceramide (IC50 >100 µM) [2].

Cell-Model Potency

Assay context

IC50 3–14 μM (C6 core) vs C16-ceramide IC50 >100 μM

Supports cell-model endpoint review; reported assay potency context

Cross-study comparison; MDA435/LCC6 and J774 cell lines

Evidence Dimension	Cytotoxic Activity (IC50)
Target Compound Data	IC50 = 3–14 µM (for unlabeled C6-ceramide, basis of the tracer)
Comparator Or Baseline	C16-ceramide: IC50 > 100 µM
Quantified Difference	C6-ceramide is >7- to 33-fold more potent than C16-ceramide in this assay.
Conditions	MDA435/LCC6 human breast cancer and J774 mouse macrophage cell lines

Why This Matters

This ensures that Ceramide C6-d7 is used to trace a biologically potent analog, making it suitable for studies where the parent compound's activity is central to the investigation.

• [1] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source
• [2] Shabbits, J. A., & Mayer, L. D. (2003). Intracellular delivery of ceramide lipids via liposomes enhances apoptosis in vitro. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1614(1), 98-106. View Source

Validated Multi-Ceramide Quantification

Vendor documentation explicitly validates Ceramide C6-d7 for use as an internal standard for the quantification of not only C6-ceramide (Item No. 62525) but also C2-ceramide (Item Nos. 62510, 24386, 24387) and C8-ceramide (Item Nos. 62540, 24391, 24392) using GC-MS or LC-MS [1]. This demonstrates a broad, validated utility for a panel of short-chain ceramides, which is not a claimed feature of the unlabeled C6-ceramide or all alternative labeled standards.

Validated Panel

Data to verify

C2, C6, C8 ceramide quantification

Supports single-ISTD approach for multi-analyte ceramide panels

Vendor-specified protocol; independent method verification recommended

Evidence Dimension	Validated Analyte Panel
Target Compound Data	Validated for C2, C6, and C8 ceramide quantification.
Comparator Or Baseline	Unlabeled C6-ceramide (not validated as a multi-analyte internal standard).
Quantified Difference	Enables a standardized, single-internal-standard approach for a three-analyte panel, reducing method complexity.
Conditions	Vendor-Specified Application Protocol

Why This Matters

This versatility reduces procurement complexity and ensures method consistency across multiple analytes, a key logistical and economic advantage for labs running ceramide panels.

• [1] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source

Ceramide C6-d7 Application Scenarios

C6-Ceramide Quantification in Apoptosis Studies

In studies examining the role of the ceramide pathway in inducing apoptosis in cancer cell lines, Ceramide C6-d7 serves as the essential internal standard. Researchers can use it to precisely quantify levels of exogenously added C6-ceramide [1]. This is critical for correlating intracellular concentrations with observed biological effects, such as the reported IC50 values of 3-14 µM for C6-ceramide-mediated cytotoxicity [2]. The high isotopic purity of the d7-standard ensures that the quantification is accurate and unaffected by the complex biological matrix, enabling robust dose-response analyses.

Method Development and Validation for Ceramide Panels

For core facilities and research laboratories developing targeted LC-MS/MS methods for lipid analysis, Ceramide C6-d7 is a validated internal standard for a panel of short-chain ceramides (C2, C6, and C8) [1]. This allows for a streamlined method where a single internal standard corrects for multiple analytes, simplifying sample preparation and data analysis. Its defined +7 Da mass shift and high purity ensure reliable peak identification and quantification, meeting the stringent requirements for method validation and high-throughput lipidomic profiling [2].

Pharmacokinetic Tracing of Ceramide-Based Therapeutics

In preclinical drug development, Ceramide C6-d7 can be employed as a stable isotope tracer to investigate the absorption, distribution, metabolism, and excretion (ADME) of C6-ceramide-based compounds [1]. Unlike using a structurally different analog, the deuterated form mimics the exact chemical behavior of the parent drug but can be distinguished by mass spectrometry. This is essential for generating reliable pharmacokinetic data, as deuteration allows for the differentiation of the administered drug from endogenous ceramide species in biological samples [2].

Application

Selection Property

Validation Focus

C6-ceramide quantification in apoptosis pathway studies

Co-eluting ISTD with isotopic purity for matrix-effect correction

LC-MS/MS quantification accuracy in cell-model research

Ceramide panel method development (C2, C6, C8)

Validated single-ISTD approach for multi-analyte panels

Peak identification and method consistency across analytes

C6-ceramide tracer for ADME research studies

Deuterium-labeled tracer with matched co-elution behavior

Differentiation from endogenous ceramide species in research matrices

• [1] Cayman Chemical. (n.d.). C6 Ceramide-d7 (d18:1-d7/6:0) [Product Technical Datasheet]. View Source
• [2] Shabbits, J. A., & Mayer, L. D. (2003). Intracellular delivery of ceramide lipids via liposomes enhances apoptosis in vitro. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1614(1), 98-106. View Source